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Compound of Interest

Compound Name: Nickel formate

CAS No.: 3349-06-2; 15694-70-9(dihydrate)

Cat. No.: B7823215 Get Quote

CAS: 15694-70-9 | Formula:

[1]

Executive Summary & Scientific Context
Nickel(II) formate dihydrate is not merely a generic nickel salt; it is a critical precursor in the

synthesis of reduced nickel catalysts (e.g., for hydrogenation) and porous Metal-Organic

Frameworks (MOFs).[1][2] Its utility stems from its relatively low decomposition temperature

(~200°C), which allows for the generation of highly active, dispersed metallic nickel species.[1]

[2]

However, this utility comes with a severe toxicological profile.[1] As a soluble nickel compound,

it is classified as a Group 1 Carcinogen (IARC) and a potent respiratory and skin sensitizer.[1]

This guide synthesizes the physicochemical behavior of the compound with strict biological

safety protocols, moving beyond standard SDS boilerplate to explain the mechanisms of

toxicity and the logic behind safety maneuvers.

Physicochemical Profile
Understanding the physical state is the first step in exposure control.[1] Nickel formate is

water-soluble, meaning it becomes bioavailable immediately upon contact with mucous

membranes or sweat.[1]
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Property Data Relevance to Safety

Molecular Weight 184.78 g/mol

Heavy metal salt; dust settles

but fine particles remain

airborne.[1]

Appearance Green monoclinic crystals
Visual identification; distinct

from many white salts.[1]

Solubility (Water)
~2.2 g / 100g (

)

High Bioavailability. Dissolves

in sweat/lung fluid, releasing

.[1]

Decomposition

Releases

,

,

, and metallic Ni dust.[1][3]

Fire/Explosion risk if heated.

pH (Aqueous) ~6.0–7.0
Neutral, but hydrolysis can

release formate ions.[1]

Toxicological Mechanisms: The "Why" Behind the
Hazard
To implement effective safety controls, one must understand how nickel formate interacts with

biological systems. The danger lies in the release of the nickel ion (

).

The "Trojan Horse" & Oxidative Stress
Once inhaled or ingested, the formate ligand dissociates, leaving the

ion.

Cellular Entry:
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enters cells via ion channels (mimicking

and

) or via phagocytosis of dust particles.[1]

Hypoxia Mimicry: Inside the nucleus, nickel inhibits Prolyl Hydroxylase Domain (PHD)

enzymes, stabilizing HIF-1

even in normal oxygen conditions.[1] This promotes tumor survival pathways (angiogenesis).
[1]

Genotoxicity: Nickel inhibits DNA repair enzymes (specifically those fixing oxidative damage)

and generates Reactive Oxygen Species (ROS), leading to double-strand breaks.[1]

Immunological Sensitization (Type IV Hypersensitivity)
Nickel is the most common contact allergen.[1] The mechanism is distinct:

Innate Trigger:

directly binds to TLR4 (Toll-like Receptor 4), triggering an inflammatory signal usually
reserved for bacteria.[1]

Adaptive Memory:

acts as a hapten, binding to MHC Class II molecules.[1] This complex is recognized by T-
cells as "foreign," creating long-term immunological memory.[1] Subsequent exposures
trigger a rapid, aggressive T-cell response (dermatitis or asthma).[1]

Visualization: Nickel Toxicity Pathways
The following diagram maps the cascade from exposure to cellular pathology.
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Figure 1: Mechanistic pathways of Nickel(II) toxicity, illustrating the dual risks of carcinogenesis

(via ROS/DNA repair inhibition) and sensitization (via TLR4/MHC binding).

Risk Management & Handling Protocols
Safety with nickel formate relies on containment.[1] Because it is a solid that can form dust,

and that dust is soluble, the primary vector is inhalation followed by systemic absorption.[1]

Engineering Controls (Primary Defense)
Powder Handling: MUST be performed in a certified Chemical Fume Hood or a Powder

Weighing Station with HEPA filtration.[1]

Reasoning: Standard lab ventilation is insufficient for carcinogens.[1] HEPA filters capture

the fine particulates that standard baffles miss.[1]

Solution Preparation: Dissolving the salt should be done inside the hood.[1] Once in solution,

the inhalation risk drops, but the dermal risk (permeation) remains.[1]
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Personal Protective Equipment (PPE)[1]
Gloves:Nitrile (minimum 0.11 mm thickness).[1]

Validation: Nickel ions penetrate latex relatively easily.[1] Nitrile offers superior chemical

resistance.[1] For concentrated solutions (>10%) or prolonged handling, use Double

Gloving or thicker (0.3 mm) nitrile.[1]

Respiratory: If work must occur outside a hood (e.g., maintenance, spill cleanup), a

P100/N100 respirator is mandatory.[1] N95 is insufficient for carcinogenic particulates in

high-risk scenarios.[1]

Skin: Tyvek lab coat or sleeve covers if handling large quantities to prevent dust

accumulation on fabric clothing (which can then be tracked home).[1]

Experimental Workflow: Synthesis Precursor
When using nickel formate to generate Ni catalysts (calcination):

Loading: Load crucibles/reactors inside the fume hood.

Transport: Transport sealed vessels to the furnace.

Calcination: Ensure furnace exhaust is vented. The decomposition releases

and

(flammable) and potentially nanosized Ni particles (highly toxic).[1]

Unloading: Allow to cool completely. Nanosized metallic nickel is pyrophoric; expose to air

cautiously, ideally initiating passivation with low

flow first.[1]

Visualization: Safe Handling Decision Logic[1]
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Task: Handle Nickel Formate

State: Solid or Solution?

Solid / Dust Aqueous Solution

Engineering: Fume Hood / HEPA PPE: P100 (if outside hood)

Emergency/Spill

Disposal: Hazardous Waste
(Heavy Metal Stream)

PPE: Nitrile Gloves
(Double glove for >1M) PPE: Face Shield + Goggles

Click to download full resolution via product page

Figure 2: Decision logic for handling Nickel Formate based on physical state, emphasizing

engineering controls for solids and dermal protection for solutions.

Emergency Response & Disposal
Spill Management
Do NOT dry sweep. Dry sweeping aerosolizes the carcinogen.[1]

Evacuate: Clear the immediate area.

PPE: Don P100 respirator, double nitrile gloves, and goggles.[1]

Containment:
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Solid Spill: Cover with wet paper towels (to suppress dust) or use a HEPA vacuum

designated for hazardous chemicals.[1]

Liquid Spill: Absorb with inert material (vermiculite/sand).[1] Do not use combustible

materials (sawdust) if the solution is mixed with oxidizers.[1]

Verification: Wipe the area with a damp tissue and check for residual green coloration.[1]

First Aid
Inhalation: Move to fresh air immediately. If wheezing occurs (sensitization sign), seek

medical attention.

Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use organic solvents (like

ethanol), as they may enhance skin permeation of the nickel complex.[1]

Eye Contact: Flush for 15 minutes. Lift eyelids.[1]

Disposal
Classification: Hazardous Waste (Heavy Metal).[1]

Protocol: Collect in a container labeled "Nickel Waste."[1] Do not pour down the drain; nickel

is highly toxic to aquatic life (LC50 < 1 mg/L for many species).[1]

Transport: UN Number 3077 (Environmentally hazardous substance, solid, n.o.s.) is

standard, though some regions may classify under UN 3288 (Toxic solid, inorganic, n.o.s.)

depending on acute toxicity data.[1] Check local vendor SDS.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7823215#nickel-formate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b7823215#nickel-formate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b7823215#nickel-formate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7823215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

